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Compound of Interest

Compound Name: 2-Allyl-4-bromophenol

CAS No.: 13997-74-5

Cat. No.: B1295730

Get Quote

Structural Identity, Synthetic Architecture, and
Pharmacophore Applications
Executive Summary
This guide provides a comprehensive technical analysis of 2-Allyl-4-bromophenol, a critical

intermediate in the synthesis of dihydrobenzofurans and other heterocyclic pharmacophores.

While often simplified in catalogs, the molecule represents a classic study in regioselective

functionalization via the Claisen rearrangement. This document details its IUPAC

nomenclature, industrial-standard synthesis protocols, spectroscopic validation, and

downstream utility in drug discovery.

Part 1: Nomenclature and Structural Identity
Precise nomenclature is the bedrock of chemical reproducibility. While "2-Allyl-4-
bromophenol" is the common trade name, the rigorous IUPAC designation follows the priority

rules where the hydroxyl group defines the parent structure (phenol).
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Identifier Type Designation Notes

IUPAC Name
4-Bromo-2-(prop-2-en-1-

yl)phenol

Preferred IUPAC Name (PIN).

[1] "Allyl" is retained but

systematic naming uses prop-

2-en-1-yl.

CAS Registry Number 13997-74-5
Unique numerical identifier for

database retrieval.[1]

Molecular Formula MW: 213.07 g/mol

SMILES OC1=C(CC=C)C=C(Br)C=C1
Machine-readable string for

chemoinformatics.[1][2][3]

Structural Analysis: The molecule features a 1,2,4-trisubstituted benzene ring. The ortho

positioning of the allyl group relative to the hydroxyl is chemically significant; it indicates the

molecule is likely the product of a [3,3]-sigmatropic rearrangement (Claisen) rather than direct

electrophilic aromatic substitution, which would typically favor para selectivity or poly-

substitution.

Part 2: Synthetic Architecture & Experimental Protocol
The most robust route to high-purity 2-Allyl-4-bromophenol is the Claisen Rearrangement of

4-bromophenyl allyl ether. Direct allylation of 4-bromophenol is discouraged due to poor

regioselectivity (C-alkylation vs O-alkylation mixtures).

Phase 1: Precursor Synthesis (Williamson Ether Synthesis)
Objective: Synthesize 4-bromophenyl allyl ether.

Reagents: 4-Bromophenol (1.0 eq), Allyl bromide (1.2 eq), Potassium Carbonate (

, 2.0 eq).

Solvent: Acetone (reagent grade) or Acetonitrile.

Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Allyl-4-bromophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Allyl-4-bromophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Allyl-4-bromophenol
https://www.bldpharm.com/products/13997-74-5.html
https://www.chemsrc.com/en/cas/13997-74-5_450362.html
https://www.benchchem.com/product/b1295730/docs?utm_src=pdf-body#technical-whitepaper-2-allyl-4-bromophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve 4-bromophenol in acetone.

Add anhydrous

to deprotonate the phenol (formation of phenoxide).

Add allyl bromide dropwise to control exotherm.

Reflux for 4–6 hours. Monitor by TLC (Hexane:EtOAc 9:1).

Workup: Filter inorganic salts, concentrate filtrate, and wash with NaOH (to remove

unreacted phenol).

Phase 2: Thermodynamic Rearrangement (The Claisen Step)
Objective: Convert the ether to the ortho-allyl phenol.

Reagents: 4-Bromophenyl allyl ether (neat) or in high-boiling solvent (N,N-dimethylaniline).

Mechanism: Concerted [3,3]-sigmatropic rearrangement followed by tautomerization.

Protocol:

Heat the ether precursor to 190°C–200°C under Argon atmosphere.

Critical Control Point: The reaction is exothermic. If running neat (solvent-free), ensure

rigorous temperature control to prevent polymerization.

Duration: 4–12 hours.

Purification: Vacuum distillation or Column Chromatography (Silica gel, Hexane:EtOAc

gradient).

Mechanistic Visualization
The following diagram illustrates the transformation logic, highlighting the concerted transition

state that guarantees ortho regiochemistry.
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Figure 1: Synthetic pathway via Williamson Ether Synthesis followed by Claisen

Rearrangement.[1]

Part 3: Structural Characterization (Quality Control)
Validation of the synthesized compound requires confirming the presence of the allyl group and

the specific substitution pattern on the aromatic ring.

Diagnostic NMR Signals
The following table outlines the expected

-NMR shifts (in

) that confirm the structure.
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Moiety Proton Type

Approx.[1][4]
[5] Shift (

ppm)

Multiplicity
Diagnostic
Value

Allyl (Benzylic) 3.3 – 3.4
Doublet (

)

Connects allyl to

ring.

Allyl (Terminal) 5.0 – 5.2
Multiplet (

)

Distinctive

alkene termini.

Allyl (Internal) 5.9 – 6.0
Multiplet (

)

Vinyl proton;

coupling to both

groups.

Phenol 5.0 – 5.5
Singlet (

, broad)

Exchangeable

with

.

Aromatic (Ortho to OH) ~6.7
Doublet (

)

Shielded by OH

group.

Aromatic 7.1 – 7.3 Multiplet
Deshielded by

Bromine.

Interpretation: The loss of the O-methylene signal (usually ~4.5 ppm in the ether precursor) and

the appearance of the C-methylene signal (~3.35 ppm) is the primary indicator that the

rearrangement was successful [1].

Part 4: Applications in Pharmacophore Development
2-Allyl-4-bromophenol is not merely an end-product; it is a "privileged scaffold" for generating

oxygen heterocycles.

1. Dihydrobenzofuran Synthesis
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The primary application in drug discovery is the cyclization to 5-bromo-2-methyl-2,3-

dihydrobenzofuran.

Method: Treatment with Lewis acids or hydroboration/oxidation sequences.

Relevance: Benzofuran derivatives possess significant biological activities, including anti-

arrhythmic (e.g., Amiodarone analogs) and antimicrobial properties.

2. Palladium-Catalyzed Cross-Coupling
The bromine atom at the C4 position serves as a handle for Suzuki-Miyaura or Buchwald-

Hartwig couplings, allowing medicinal chemists to extend the carbon skeleton after establishing

the allyl-phenol core.

Workflow: From Reactant to Validated Scaffold
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Figure 2: Operational workflow from synthesis to pharmacophore generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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